Cas no 2715284-61-8 (8-bromo-2-ethylsulfanyl-3,6-dimethyl-chromen-4-one)

• Product Name: 8-bromo-2-ethylsulfanyl-3,6-dimethyl-chromen-4-one
• CAS No: 2715284-61-8
• MF: C₁₃H₁₃BrO₂S
• MW: 313.21
• CID: 5110282
• PubChem ID: 156876400
• Update Time: 2026-03-03

8-bromo-2-ethylsulfanyl-3,6-dimethyl-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 8-bromo-2-ethylsulfanyl-3,6-dimethyl-chromen-4-one
• 8-Bromo-2-(ethylthio)-3,6-dimethyl-4H-chromen-4-one
• MFCD34622296
• PS-20839
• SY324312
• F88965
• 8-bromo-2-(ethylsulfanyl)-3,6-dimethylchromen-4-one
• 2715284-61-8
• SCHEMBL23886990

• Inchi： 1S/C13H13BrO2S/c1-4-17-13-8(3)11(15)9-5-7(2)6-10(14)12(9)16-13/h5-6H,4H2,1-3H3
• InChI Key： IFFGWNJSWAGSRI-UHFFFAOYSA-N
• SMILES： C1(SCC)OC2=C(Br)C=C(C)C=C2C(=O)C=1C

Computed Properties

• Exact Mass: 311.98196g/mol
• Monoisotopic Mass: 311.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.6Ų

Additional information on 8-bromo-2-ethylsulfanyl-3,6-dimethyl-chromen-4-one

Exploring the Versatile Applications of 8-bromo-2-ethylsulfanyl-3,6-dimethyl-chromen-4-one (CAS No. 2715284-61-8)

8-bromo-2-ethylsulfanyl-3,6-dimethyl-chromen-4-one (CAS No. 2715284-61-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This brominated chromenone derivative features a unique molecular structure, combining a chromen-4-one core with strategic substitutions including a bromo group at the 8-position and an ethylsulfanyl moiety at the 2-position. These structural characteristics make it a valuable intermediate for various synthetic applications and a subject of intense research in drug discovery.

The compound's molecular formula and precise structural features contribute to its diverse reactivity profile. Researchers have particularly focused on its potential as a pharmacophore in developing novel therapeutic agents. Recent studies suggest that derivatives of 8-bromo-2-ethylsulfanyl-3,6-dimethyl-chromen-4-one may exhibit interesting biological activities, making them candidates for further investigation in medicinal chemistry programs targeting various disease pathways.

In the realm of material science, this compound has shown promise as a building block for advanced organic materials. Its chromenone scaffold provides excellent photophysical properties, while the bromine substitution offers opportunities for further functionalization through cross-coupling reactions. These characteristics make it valuable for developing organic electronic materials, fluorescent probes, and photoactive compounds - areas currently experiencing rapid growth in both academic and industrial research.

The synthesis of 8-bromo-2-ethylsulfanyl-3,6-dimethyl-chromen-4-one typically involves multi-step organic transformations starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable synthetic methodologies in contemporary chemical research. The compound's crystallographic data and spectroscopic properties have been well-characterized, providing valuable reference points for researchers working with this material.

From a commercial perspective, 8-bromo-2-ethylsulfanyl-3,6-dimethyl-chromen-4-one serves as an important research chemical for pharmaceutical and materials science applications. Its market availability as a high-purity reference standard enables precise studies in various research domains. The compound's stability under standard laboratory conditions and well-documented handling protocols make it accessible to researchers across different disciplines.

Recent advancements in computational chemistry have facilitated deeper understanding of this compound's electronic structure and reactivity patterns. Molecular modeling studies predict interesting interactions with biological targets, particularly in enzyme inhibition applications. These computational insights complement experimental research, accelerating the discovery of new applications for this versatile heterocyclic compound.

The safety profile of 8-bromo-2-ethylsulfanyl-3,6-dimethyl-chromen-4-one has been extensively studied, with comprehensive material safety data available for researchers. Proper handling procedures, including the use of standard laboratory personal protective equipment, ensure safe utilization in various research settings. The compound's stability and well-characterized properties make it suitable for diverse experimental conditions while maintaining researcher safety.

Looking toward future applications, scientists are particularly interested in exploring the structure-activity relationships of 8-bromo-2-ethylsulfanyl-3,6-dimethyl-chromen-4-one derivatives. The compound's modular structure allows for systematic variation of substituents, enabling fine-tuning of physical, chemical, and biological properties. This approach aligns with current trends in fragment-based drug discovery and materials design, where small molecular fragments serve as building blocks for more complex systems.

In analytical chemistry, 8-bromo-2-ethylsulfanyl-3,6-dimethyl-chromen-4-one serves as an important reference compound for method development. Its distinct chromatographic behavior and spectroscopic signatures make it valuable for calibrating instruments and validating analytical protocols. Researchers frequently employ advanced techniques such as HPLC-MS and NMR spectroscopy to characterize this compound and its derivatives with high precision.

The growing interest in 8-bromo-2-ethylsulfanyl-3,6-dimethyl-chromen-4-one reflects broader trends in chemical research, where functionalized heterocycles play increasingly important roles across multiple disciplines. As research continues to uncover new applications for this compound, its importance as a versatile synthetic intermediate and research tool is expected to grow significantly in the coming years.